Cas no 192439-71-7 (3(2H)-Isoxazolone,5-(2,2-dimethylpropyl)-)

• Product Name: 3(2H)-Isoxazolone,5-(2,2-dimethylpropyl)-
• CAS No: 192439-71-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 116178
• PubChem ID: 10844619
• Update Time: 2025-04-18

3(2H)-Isoxazolone,5-(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,5-(2,2-dimethylpropyl)-
• 3(2H)-Isoxazolone,5-(2,2-dimethylpropyl)-(9CI)
• 192439-71-7
• 5-Neopentylisoxazol-3(2H)-one
• 5-neopentyl-3-isoxazolol
• SCHEMBL15925052
• 5-(2,2-dimethyl-propyl)-isoxazol-3-ol
• SCHEMBL23185220

• Inchi： 1S/C8H13NO2/c1-8(2,3)5-6-4-7(10)9-11-6/h4H,5H2,1-3H3,(H,9,10)
• InChI Key： PDCWZELMYLMJAR-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)CC(C)(C)C

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų